Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine
Overview
Description
“Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine” is a complex organic compound. It likely contains two pyridine rings (a type of aromatic heterocyclic compound), each substituted with a bromine atom at the 6-position . These pyridine rings are likely connected to a central methylamine group.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure . For example, compounds containing bromine atoms tend to have relatively high molecular weights and may be less volatile compared to their non-brominated counterparts.Scientific Research Applications
Fluorescent Sensors
Bis-(pyridin-2-yl-methyl)-(1,3,4-triphenyl-1H-pyrazolo[3,4-b]quinolin-6-ylmethyl)-amine, a derivative of Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine, acts as a sensor for fluorescence detection of small inorganic cations like lithium, sodium, and zinc in polar solvents such as acetonitrile. This application is based on the electron transfer mechanism within the molecule, which is influenced by the complexation with inorganic cations, leading to significant fluorescence shifts (Mac et al., 2010).
Catalyst in Organic Synthesis
Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine derivatives have been utilized in catalyst-free synthesis methods. These methods have been applied to the preparation of pyridine derivatives, highlighting the compound's role in facilitating organic reactions without additional catalysts, leading to eco-friendly isolation and purification procedures (Ali et al., 2015).
Coordination Chemistry and Metal Complexes
This compound forms complexes with metals like zinc and manganese, serving as ligands in coordination chemistry. These complexes have been studied for their potential as catalysts in various chemical reactions, such as aldol reactions, demonstrating the versatility of Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine in forming stable and functional metal complexes (Darbre et al., 2002).
Supramolecular Chemistry
In supramolecular chemistry, derivatives of Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine are used in constructing coordination polymers and networks. These structures are formed through self-assembly processes, demonstrating the compound's ability to participate in the formation of complex molecular architectures (Zhang et al., 2013).
Chemosensors
A derivative of Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine was synthesized as a colorimetric and fluorescent chemosensor for metal ions, specifically Cu2+. Its high water solubility and cell permeability allow it to detect Cu2+ ions in HepG2 cells in culture medium, showcasing its application as a potential chemosensor in aqueous solutions and mammalian cells (Zheng et al., 2016).
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-(6-bromopyridin-2-yl)-N-[(6-bromopyridin-2-yl)methyl]-N-methylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13Br2N3/c1-18(8-10-4-2-6-12(14)16-10)9-11-5-3-7-13(15)17-11/h2-7H,8-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTTPEMMMUGWHHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC(=CC=C1)Br)CC2=NC(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13Br2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis-(6-bromo-pyridin-2-ylmethyl)-methyl-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.